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Compound of Interest

Compound Name:
Methyl 2-(3,5-

dichlorophenoxy)propanoate

CAS No.: 1247927-25-8

Cat. No.: B572198

Get Quote

Executive Summary
This technical guide analyzes Methyl 2-(3,5-dichlorophenoxy)propanoate, a structural

isomer of the widely used herbicide Dichlorprop-methyl. While the 2,4-dichlorophenoxy pattern

is ubiquitous in commercial auxinic herbicides, the 3,5-dichloro substitution pattern presents a

distinct pharmacological and agrochemical profile. This molecule serves as a critical negative

control probe in auxin signaling studies and a lipophilic scaffold in the development of PPAR

agonists (fibrates) and androgen receptor (AR) antagonists.

This guide details the synthesis, structural activity relationships (SAR), and experimental utility

of this compound, providing researchers with a roadmap for utilizing 3,5-dichlorophenoxy motifs

in drug and agrochemical discovery.
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The Scaffold
The molecule consists of a phenoxy propanoate core with chlorine atoms at the meta positions

(3 and 5) of the phenyl ring. Unlike its 2,4-dichloro analogue (Dichlorprop), which possesses

high affinity for the TIR1 ubiquitin ligase complex in plants, the 3,5-dichloro geometry creates

steric clashes that modulate biological activity.

Property Data / Description

IUPAC Name Methyl 2-(3,5-dichlorophenoxy)propanoate

CAS Number 103905-85-7

Molecular Formula

C

H

Cl

O

Molecular Weight 249.09 g/mol

LogP (Predicted) ~3.4 (High Lipophilicity)

Key Isomerism
Chiral center at C2 of propanoate (R/S

enantiomers)

Synthesis Protocol: Williamson Etherification
The most robust synthetic route utilizes a Williamson ether synthesis under anhydrous

conditions to prevent ester hydrolysis.

Reaction Scheme:

Step-by-Step Methodology
Reagent Preparation:

Dissolve 3,5-dichlorophenol (1.0 eq, 10 mmol) in anhydrous acetone (50 mL).
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Add finely ground, anhydrous Potassium Carbonate (K

CO

) (1.5 eq, 15 mmol).

Note: Use of K

CO

is preferred over NaH to avoid transesterification or harsh deprotonation that might
degrade the ester.

Alkylation:

Add Methyl 2-chloropropionate (1.2 eq, 12 mmol) dropwise to the stirring suspension.

Add a catalytic amount of Potassium Iodide (KI) (0.1 eq) to accelerate the reaction via the

Finkelstein reaction (in situ generation of the more reactive iodide).

Reflux the mixture at 60°C for 6–8 hours. Monitor by TLC (Hexane:EtOAc 8:2).

Work-up:

Cool to room temperature and filter off the inorganic salts.

Concentrate the filtrate under reduced pressure.

Redissolve residue in Ethyl Acetate (EtOAc) and wash with 1M NaOH (to remove

unreacted phenol) followed by brine.

Purification:

Dry organic layer over anhydrous MgSO

.[1]

Purify via silica gel flash chromatography (Gradient: 0–10% EtOAc in Hexanes).

Yield Expectation: 85–92% as a colorless to pale yellow oil/solid.
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Structural Activity Relationship (SAR)
The utility of Methyl 2-(3,5-dichlorophenoxy)propanoate lies in its contrast with "Active"

analogues.

The "Auxin Switch" (Agrochemicals)
In plant biology, the 2,4-dichloro pattern (Dichlorprop) allows the molecule to act as a

"molecular glue," bridging the TIR1 receptor and Aux/IAA repressor proteins.

2,4-Cl: Fits the hydrophobic pocket; stabilizes the TIR1-Aux/IAA complex

Herbicide Action.

3,5-Cl: The meta-chlorines create steric bulk that prevents the "lid" of the receptor from

closing.

Application: Researchers use the 3,5-analogue to prove that a phenotype is specifically

auxin-driven. If the 3,5-analogue shows no effect while the 2,4-analogue does, the

mechanism is validated as TIR1-dependent.

Metabolic Stability (Pharmaceuticals)
In medicinal chemistry (e.g., Fibrates for dyslipidemia), the phenoxy-propanoate headgroup is a

pharmacophore for PPAR

activation.

Metabolic Blockade: The 3,5-dichloro pattern blocks the primary sites of Phase I metabolic

oxidation (para-position is open but sterically flanked; meta-positions are blocked).

Lipophilicity: The 3,5-pattern is more lipophilic than the 2,4-pattern, enhancing blood-brain

barrier (BBB) penetration, which is relevant for developing central nervous system (CNS)

active agents or AR antagonists.

Visualization of Pathways & Logic
Synthesis & SAR Logic Flow
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The following diagram illustrates the synthesis pathway and the divergent biological

applications based on the chlorination pattern.
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Figure 1: Synthesis pathway and divergent utility in Agrochemical vs. Pharmaceutical research.

Experimental Protocols for Validation
Esterase Stability Assay
Since the methyl ester is a "prodrug" form (the free acid is usually the active species),

determining the hydrolysis rate is critical.

Protocol:

Incubation: Prepare a 10

M solution of Methyl 2-(3,5-dichlorophenoxy)propanoate in phosphate-buffered saline
(PBS, pH 7.4) containing 1 unit/mL of Porcine Liver Esterase (PLE).

Sampling: Incubate at 37°C. Aliquot 100

L samples at

min.

Quenching: Immediately add 100

L of ice-cold Acetonitrile (ACN) to precipitate proteins.

Analysis: Centrifuge (10,000g, 5 min). Analyze supernatant via HPLC-UV (280 nm).
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Mobile Phase: ACN:Water (0.1% Formic Acid) gradient 20%

90%.

Target: Monitor disappearance of Ester (

min) and appearance of Acid (

min).

Comparative Auxin Root Growth Assay (Arabidopsis)
To validate the "Negative Control" status of the 3,5-analogue.

Seedling Growth: Germinate Arabidopsis thaliana (Col-0) seeds on vertical MS agar plates

for 4 days.

Treatment: Transfer seedlings to plates containing:

Control: DMSO only.

Positive Control: 100 nM Dichlorprop (2,4-isomer).

Test: 100 nM Methyl 2-(3,5-dichlorophenoxy)propanoate (hydrolyzed to acid form pre-

treatment or rely on plant esterases).

Measurement: After 48 hours, measure primary root elongation.

Expected Result:

2,4-isomer: Severe root growth inhibition (Auxin toxicity).

3,5-isomer: Minimal inhibition (similar to DMSO control), confirming lack of TIR1 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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